Cas no 1781868-42-5 (1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro-
• CAS No: 1781868-42-5
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 5797583
• Update Time: 2025-07-01

1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro-
• 6-Fluoro-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde

• Inchi： 1S/C9H7FO3/c10-7-1-2-8-9(6(7)5-11)13-4-3-12-8/h1-2,5H,3-4H2
• InChI Key： BXTXPWFYOAKYBX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C(C=O)=C2OCC1

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 280.8±40.0 °C(Predicted)

Additional information on 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro-

Comprehensive Overview of 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro- (CAS No. 1781868-42-5)

The compound 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro- (CAS No. 1781868-42-5) is a fluorinated derivative of the 1,4-benzodioxin family, a structural motif widely recognized in medicinal chemistry and material science. Its unique combination of a benzodioxin core and an aldehyde functional group makes it a versatile intermediate for synthesizing pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a fluoro substituent at the 6-position of the 1,4-benzodioxin scaffold in this compound aligns with the growing trend of incorporating fluorine atoms into bioactive molecules. This modification often improves binding affinity and selectivity, making 6-fluoro-2,3-dihydro-1,4-benzodioxin-5-carboxaldehyde a valuable building block for designing next-generation therapeutics.

From a synthetic perspective, the aldehyde group in this compound offers a reactive handle for further derivatization, enabling the construction of diverse heterocycles and functionalized derivatives. Chemists frequently exploit this feature to develop highly selective ligands or probe molecules for biological targets. Additionally, the 2,3-dihydro-1,4-benzodioxin moiety is known for its electron-rich nature, which can influence the compound's photophysical properties, making it relevant for applications in organic electronics and sensor technologies.

Environmental and regulatory considerations are also critical when discussing 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro-. As sustainability becomes a priority in chemical manufacturing, researchers are exploring greener synthetic routes to produce such fluorinated intermediates. Techniques like flow chemistry and catalytic fluorination are gaining traction, reducing waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles and circular economy practices.

In the context of intellectual property, 1781868-42-5 has been referenced in several patents related to central nervous system (CNS) drugs and anti-inflammatory agents. Its structural features are often leveraged to modulate pharmacokinetic properties, such as blood-brain barrier permeability. This has sparked interest among pharmaceutical companies aiming to address unmet medical needs in neurodegenerative diseases and chronic pain management.

Analytical characterization of 6-fluoro-2,3-dihydro-1,4-benzodioxin-5-carboxaldehyde typically involves advanced techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, particularly for use in preclinical studies and API synthesis. The availability of high-purity batches is crucial for reproducibility in research and development.

Looking ahead, the compound's potential extends beyond traditional applications. With the rise of AI-driven drug discovery, 1,4-Benzodioxin-5-carboxaldehyde, 6-fluoro-2,3-dihydro- could play a role in virtual screening campaigns and de novo molecular design. Its well-defined physicochemical properties make it an attractive candidate for machine learning models predicting drug-likeness and target engagement.

In summary, CAS No. 1781868-42-5 represents a multifaceted chemical entity with significant promise across multiple disciplines. Its structural elegance, combined with the strategic placement of fluorine, positions it as a key player in advancing precision medicine and sustainable chemistry. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in the chemical and life sciences industries.